Cas no 2138185-77-8 (Thiazole, 5-bromo-2-ethyl-4-(trifluoromethyl)-)

• Product Name: Thiazole, 5-bromo-2-ethyl-4-(trifluoromethyl)-
• CAS No: 2138185-77-8
• MF: C₆H₅BrF₃NS
• MW: 260.074809789658
• CID: 5259623
• Update Time: 2025-05-24

Thiazole, 5-bromo-2-ethyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-bromo-2-ethyl-4-(trifluoromethyl)-

• Inchi： 1S/C6H5BrF3NS/c1-2-3-11-4(5(7)12-3)6(8,9)10/h2H2,1H3
• InChI Key： BEMHAWSMYXLNDY-UHFFFAOYSA-N
• SMILES： S1C(Br)=C(C(F)(F)F)N=C1CC

Additional information on Thiazole, 5-bromo-2-ethyl-4-(trifluoromethyl)-

Recent Advances in the Study of Thiazole, 5-bromo-2-ethyl-4-(trifluoromethyl)- (CAS: 2138185-77-8) in Chemical Biology and Pharmaceutical Research

Thiazole derivatives have long been recognized for their significant pharmacological properties, and recent studies on the compound Thiazole, 5-bromo-2-ethyl-4-(trifluoromethyl)- (CAS: 2138185-77-8) have further highlighted its potential in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its unique trifluoromethyl and bromo substituents, has been the subject of several recent investigations due to its promising bioactivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a potent inhibitor of specific kinase enzymes involved in inflammatory pathways. The researchers employed a combination of molecular docking and in vitro assays to elucidate its mechanism of action, revealing a high binding affinity to the target proteins.

Another significant development comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's potential as an anticancer agent. The research team synthesized a series of analogs and evaluated their cytotoxicity against various cancer cell lines. Thiazole, 5-bromo-2-ethyl-4-(trifluoromethyl)- exhibited notable activity against breast and lung cancer cells, with IC50 values in the low micromolar range. The study also highlighted the compound's ability to induce apoptosis through the activation of caspase-3 and caspase-9 pathways.

In addition to its therapeutic potential, recent advancements in the synthetic methodology for this compound have been reported. A 2023 paper in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This development is particularly relevant for industrial-scale production, addressing previous challenges in the compound's availability for further research and development.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that while the compound shows good membrane permeability, its metabolic stability requires further optimization. Current research efforts are focused on structural modifications to enhance its drug-like properties while maintaining its biological activity.

In conclusion, Thiazole, 5-bromo-2-ethyl-4-(trifluoromethyl)- (CAS: 2138185-77-8) represents a promising scaffold in medicinal chemistry, with demonstrated activity in multiple therapeutic areas. Ongoing research continues to explore its full potential, with particular emphasis on optimizing its pharmacological profile for clinical applications. The compound serves as a compelling example of how strategic modifications to thiazole derivatives can yield molecules with significant therapeutic value.